4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 4-[(3-methoxyphenyl)methyl]-7-(2-methylphenyl)-3,5-dihydro-2H-1,4-benzoxazepin-9-ol
• InChI: InChI=1S/C24H25NO3/c1-17-6-3-4-9-22(17)19-13-20-16-25(10-11-28-24(20)23(26)14-19)15-18-7-5-8-21(12-18)27-2/h3-9,12-14,26H,10-11,15-16H2,1-2H3
• InChI Key: NCYZHZDGTBOJCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC3=C(C(=C2)O)OCCN(C3)CC4=CC(=CC=C4)OC
• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol

Description

4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is a compound that belongs to the class of benzoxazepine derivatives. It has been found to have potential applications in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of 4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It may also have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it may have a neuroprotective effect by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol in lab experiments is its potential as a novel therapeutic agent for cancer and neurodegenerative diseases. However, one limitation is its relatively complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol. One direction is to further investigate its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand its pharmacological properties. Additionally, research could be conducted to optimize the synthesis method to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol involves a multi-step process. The starting material for the synthesis is 2-methylphenol, which is then reacted with 3-methoxybenzaldehyde in the presence of a base to form a Schiff base. The Schiff base is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 2-chlorobenzoyl chloride to form the benzoxazepine ring. The final step involves the addition of a hydroxyl group to the benzoxazepine ring using a Grignard reagent.

Scientific Research Applications

4-(3-methoxybenzyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been studied for its potential applications in the field of medicinal chemistry. It has been found to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer. It has also been found to have potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.